Cas no 2225146-53-0 (1-methyl-1H-imidazole-5-sulfonic acid)

• Product Name: 1-methyl-1H-imidazole-5-sulfonic acid
• CAS No: 2225146-53-0
• MF: C₄H₆N₂O₃S
• MW: 162.167039394379
• CID: 5993323
• PubChem ID: 15100223
• Update Time: 2025-06-09

1-methyl-1H-imidazole-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-imidazole-5-sulfonic acid
• EN300-1722064
• 1-Methyl-5-imidazolesulfonic acid
• SCHEMBL2702083
• XXVOBGAZKHZGSI-UHFFFAOYSA-N
• 2225146-53-0

• Inchi： 1S/C4H6N2O3S/c1-6-3-5-2-4(6)10(7,8)9/h2-3H,1H3,(H,7,8,9)
• InChI Key： XXVOBGAZKHZGSI-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1C)(=O)(=O)O

Computed Properties

• Exact Mass: 162.00991323g/mol
• Monoisotopic Mass: 162.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 1-methyl-1H-imidazole-5-sulfonic acid

Introduction to 1-methyl-1H-imidazole-5-sulfonic acid (CAS No. 2225146-53-0)

1-methyl-1H-imidazole-5-sulfonic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2225146-53-0, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The presence of a sulfonic acid group at the 5-position of the imidazole ring introduces unique chemical properties that make this molecule particularly interesting for medicinal chemistry and material science applications.

The structural features of 1-methyl-1H-imidazole-5-sulfonic acid contribute to its potential utility in various biochemical processes. The sulfonic acid moiety (-SO₃H) is known for its ability to form stable salts and interact with biological molecules, making it a valuable functional group in the design of bioactive compounds. Additionally, the methyl group at the 1-position enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a growing interest in imidazole derivatives due to their role as key intermediates in the synthesis of pharmaceuticals. 1-methyl-1H-imidazole-5-sulfonic acid has been explored in several research studies as a building block for more complex molecules. Its ability to participate in nucleophilic substitution reactions and form coordination complexes with metal ions makes it a versatile starting material for organic synthesis.

One of the most compelling aspects of 1-methyl-1H-imidazole-5-sulfonic acid is its potential application in drug discovery. Researchers have utilized this compound to develop novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this molecule exhibit inhibitory activity against certain enzymes and receptors, suggesting their use in treating inflammatory disorders and infectious diseases. The sulfonic acid group's interaction with biological targets has been particularly highlighted as a key factor in enhancing drug efficacy.

The synthesis of 1-methyl-1H-imidazole-5-sulfonic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize yield and purity. These efforts align with the broader trend in pharmaceutical research towards sustainable and efficient synthetic routes.

From a material science perspective, 1-methyl-1H-imidazole-5-sulfonic acid has shown promise as a component in advanced materials. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalysis and as a functional additive in polymers. The sulfonic acid group's ability to act as a hydrogen bond acceptor also enhances its compatibility with other functional groups, making it a valuable candidate for designing novel materials with tailored properties.

The pharmacokinetic properties of 1-methyl-1H-imidazole-5-sulfonic acid have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided insights into how modifications to the imidazole ring can influence drug behavior in vivo. The compound's solubility profile has been particularly noted as an important factor in determining its bioavailability and therapeutic potential.

In conclusion, 1-methyl-1H-imidazole-5-sulfonic acid (CAS No. 2225146-53-0) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance is expected to grow further, contributing to advancements in medicine and material science.